Cas no 21037-81-0 (4-propyl-1H-pyrazole)

4-Propyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with a propyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its pyrazole core offers strong chelating properties, making it useful in ligand design for metal complexes. The propyl substituent enhances lipophilicity, potentially improving bioavailability in drug development. The compound's stability and reactivity enable efficient functionalization, supporting diverse chemical transformations. It is typically handled under inert conditions due to sensitivity to moisture and oxygen. Available in high purity, 4-propyl-1H-pyrazole is suitable for research and industrial-scale synthesis.
4-propyl-1H-pyrazole structure
4-propyl-1H-pyrazole structure
Product name:4-propyl-1H-pyrazole
CAS No:21037-81-0
MF:C6H10N2
MW:110.157
MDL:MFCD19982745
CID:1398024
PubChem ID:12943708

4-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-propyl-
    • LS-05907
    • 21037-81-0
    • ALBB-017834
    • AKOS015959935
    • Z1263714332
    • EN300-263355
    • 4-Propyl-1H-pyrazole
    • CHEMBL351768
    • SCHEMBL4629685
    • 4-propylpyrazole
    • BDBM50226189
    • MFCD19982745
    • 4-propyl-1H-pyrazole
    • MDL： MFCD19982745
    • Inchi： InChI=1S/C6H10N2/c1-2-3-6-4-7-8-5-6/h4-5H,2-3H2,1H3,(H,7,8)
    • InChI Key： YAXKXMVDJJMGRY-UHFFFAOYSA-N
    • SMILES： CCCC1=CNN=C1

Computed Properties

  • Exact Mass: 110.0845
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 63.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-propyl-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-263355-5.0g
4-propyl-1H-pyrazole
 21037-81-0 95.0%
5.0g
 $796.0 2025-03-21
abcr
AB305430-1 g
4-Propyl-1H-pyrazole; 95%
 21037-81-0
1g
 €367.20 2023-04-26
TRC
B524330-500mg
4-propyl-1H-pyrazole
 21037-81-0
500mg
 $ 365.00 2022-06-07
Chemenu
CM514593-1g
4-Propyl-1H-pyrazole
 21037-81-0 97%
1g
 $189 2022-06-12
TRC
B524330-50mg
4-propyl-1H-pyrazole
 21037-81-0
50mg
 $ 70.00 2022-06-07
Enamine
EN300-263355-1.0g
4-propyl-1H-pyrazole
 21037-81-0 95.0%
1.0g
 $227.0 2025-03-21
abcr
AB305430-250mg
4-Propyl-1H-pyrazole, 95%; .
 21037-81-0 95%
250mg
 €231.70 2025-03-19
Aaron
AR00I4PX-500mg
1H-Pyrazole, 4-propyl-
 21037-81-0 94%
500mg
 $325.00 2023-12-14
Aaron
AR00I4PX-5g
1H-Pyrazole, 4-propyl-
 21037-81-0 94%
5g
 $1120.00 2023-12-14
Aaron
AR00I4PX-10g
1H-Pyrazole, 4-propyl-
 21037-81-0 94%
10g
 $1751.00 2023-12-14

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Amadis Chemical Company Limited
(CAS:21037-81-0)4-propyl-1H-pyrazole
A1147796
Purity:99%
Quantity:1g
Price ($):172.0